but-3-en-1-amine hydrobromide
Overview
Description
But-3-en-1-amine hydrobromide, also known as 3-Butenyl-1-amine hydrobromide or Crotylamine hydrobromide, is a chemical compound that has gained significant attention in scientific research, primarily due to its potential applications in various fields. It has a molecular formula of C4H10BrN .
Chemical Reactions Analysis
Amines, including but-3-en-1-amine, are known to be good nucleophiles and can react with many electrophilic functional groups . They can also undergo reactions such as alkylation and acylation . The specific reactions of but-3-en-1-amine hydrobromide would depend on the conditions and reactants present.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for but-3-en-1-amine hydrobromide involves the conversion of but-3-en-1-ol to but-3-en-1-amine, followed by the reaction of but-3-en-1-amine with hydrobromic acid to form the hydrobromide salt.", "Starting Materials": [ "But-3-en-1-ol", "Ammonia", "Hydrogen gas", "Palladium on carbon", "Hydrobromic acid" ], "Reaction": [ "Step 1: Conversion of but-3-en-1-ol to but-3-en-1-amine", "a. React but-3-en-1-ol with ammonia in the presence of hydrogen gas and palladium on carbon catalyst", "b. Heat the mixture under reflux for several hours", "c. Cool the mixture and filter off the catalyst", "d. Extract the product with diethyl ether", "e. Dry the organic layer with anhydrous sodium sulfate", "f. Concentrate the organic layer under reduced pressure to obtain but-3-en-1-amine", "Step 2: Formation of but-3-en-1-amine hydrobromide", "a. Dissolve but-3-en-1-amine in hydrobromic acid", "b. Heat the mixture under reflux for several hours", "c. Cool the mixture and filter off the precipitated hydrobromide salt", "d. Wash the salt with cold diethyl ether", "e. Dry the salt under vacuum to obtain but-3-en-1-amine hydrobromide" ] } | |
CAS RN |
1029033-63-3 |
Product Name |
but-3-en-1-amine hydrobromide |
Molecular Formula |
C4H10BrN |
Molecular Weight |
152 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
